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Compound of Interest

Compound Name: 1,1-Dibromononane
CAS No.: 62168-27-8
Cat. No.: B14549574
Get Quote
. J

Executive Summary & Immediate Directives

1,1-Dibromononane (CoH1sBr2) is a heavy, halogenated alkyl bromide. Unlike common
solvents, its high molecular weight and specific geminal-dibromide structure require strict
adherence to Halogenated Organic Waste protocols.

Critical Safety Directive:

+ DO NOT mix with strong bases (e.g., NaOH, KOH, alkoxides). 1,1-dihaloalkanes are
susceptible to dehydrohalogenation, potentially generating vinyl halides or carbenes in
exothermic reactions.

e DO NOT dispose of down the drain.[1] This compound is toxic to aquatic life and persists in
the environment.

» Disposal Path: High-Temperature Incineration via a licensed hazardous waste contractor.

Chemical Profile & Hazard Identification
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Understanding the physicochemical properties of 1,1-Dibromononane is the foundation of a
safe disposal plan. While 1,9-dibromononane is more common, the 1,1-isomer shares the core
hazards of the alkyl bromide class but with unique reactivity at the geminal carbon.

Table 1: Physicochemical & Hazard Profile

Property Specification Operational Implication

Must be segregated into

Chemical Class Alkyl Gem-Dibromide
"Halogenated Waste".[1]
Use liquid-tight, chemically
Physical State Liquid (Colorless to Yellow) resistant containers
(HDPE/Glass).
] ] Combustible but not highly
Flash Point >110°C (Estimated)*

flammable (Not DO01).

N Risk of violent reaction. Keep
o Sensitive to Strong ] ]
Reactivity o away from alkali metals (Li,
Bases/Oxidizers Na)
a).

. . . _ _ Full PPE (Nitrile gloves,
Toxicity Skin/Eye Irritant; Aquatic Toxin ]
goggles) required.

) o Treat as Hazardous Waste due
RCRA Status Non-Listed (Characteristic) o
to toxicity/halogen content.

*Note: Flash point estimated based on the structural isomer 1,9-dibromononane. Treat as
combustible.

Pre-Disposal: Segregation & Packaging

Effective disposal begins at the bench. Improper segregation is the leading cause of waste
accidents.

Segregation Rules

» Halogenated vs. Non-Halogenated: 1,1-Dibromononane must be placed in the Halogenated
waste stream. Mixing with non-halogenated solvents (e.g., Acetone, Ethanol) dramatically
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increases disposal costs and complicates incineration.

o Incompatibility Check: Ensure the waste container does not contain:
o Strong Acids (Sulfuric, Nitric)
o Strong Bases (Sodium Hydroxide, Ammonia)

o Oxidizers (Peroxides, Permanganates)

Packaging Protocols

e Primary Container: Use High-Density Polyethylene (HDPE) carboys or amber glass bottles.
e Headspace: Leave at least 10% headspace to allow for thermal expansion.

o Closure: Screw caps must be vapor-tight. Do not use parafilm or foil as a primary seal.
Operational Workflows

Routine Waste Disposal Workflow

This workflow defines the standard operating procedure (SOP) for removing 1,1-
Dibromononane from the laboratory.
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Figure 1: Decision logic for the safe segregation and disposal of 1,1-Dibromononane waste.
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Spill Response Protocol (Minor Spill < 100mL)

o Evacuate & Ventilate: Alert nearby personnel. Open fume hoods to maximum draw.
e PPE Up: Wear double nitrile gloves, lab coat, and safety goggles.

e Contain: Use a spill pillow or inert absorbent (vermiculite/sand). Do not use paper towels if
the substance is hot or mixed with oxidizers.

o Clean: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated with
1,1-Dibromononane."

» Decontaminate: Wash the surface with soap and water.[2]
Regulatory Compliance & Documentation

Labeling Requirements

Every container must carry a hazardous waste label before the first drop of waste is added.[3]

o Contents: Clearly write "1,1-Dibromononane” (Do not use abbreviations or chemical
formulas like COH18Br2).

e Hazard Checkboxes: Mark "Toxic" and "Irritant".

RCRA Considerations (USA)
Under the Resource Conservation and Recovery Act (RCRA):
o Waste Code: While 1,1-Dibromononane is not a P- or U-listed waste, it is processed as

D001 (if ignitable mixture) or generally as Halogenated Solvent Waste (often aggregated
under F-codes FO01-FO0O05 if spent solvents are present).

o Destruction Method: The EPA requires incineration for halogenated organics to ensure
complete destruction of the carbon-halogen bond and capture of the resulting acid gases
(HBr).
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e U.S. Environmental Protection Agency (EPA).RCRA Hazardous Waste Codes &
Halogenated Solvents (F-List). [Link]

 University of lllinois Urbana-Champaign.Halogenated Organic Liquids - Standard Operating
Procedure. [Link]

e PubChem.1,1-Dibromoalkane Reactivity & Properties. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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